Cas no 915921-98-1 ((7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid)

• Product Name: (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid
• CAS No: 915921-98-1
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• MDL: MFCD08691685
• CID: 875859
• PubChem ID: 28064369
• Update Time: 2025-08-03

(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Chloro-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetic acid
• (7-CHLORO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ACETIC ACID
• 2-(6-chloro-2,3-dihydro-1,4-benzodioxin-7-yl)acetic acid
• (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid

• MDL： MFCD08691685
• Inchi： 1S/C10H9ClO4/c11-7-5-9-8(14-1-2-15-9)3-6(7)4-10(12)13/h3,5H,1-2,4H2,(H,12,13)
• InChI Key： LGLSIVKEHGQKRR-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1CC(=O)O)OCCO2

Computed Properties

• Exact Mass: 228.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.449
• Boiling Point: 388°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.587
• PSA: 55.76000
• LogP: 1.73830

Additional information on (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid

Introduction to (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid and Its Significance in Modern Chemical Research

(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid, with the CAS number 915921-98-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in various scientific domains. The benzodioxin core and the acetic acid moiety contribute to its unique chemical properties, making it a valuable candidate for further investigation.

The structure of this compound includes a chlorinated benzodioxin ring system, which is known for its reactivity and versatility in synthetic chemistry. The presence of the chloro group at the 7-position enhances its utility as a building block in organic synthesis. Additionally, the acetic acid side chain provides a site for further functionalization, allowing chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxin derivatives. Studies have indicated that these compounds may exhibit a range of biological activities, including anti-inflammatory, antioxidant, and even anticancer properties. The specific arrangement of atoms in (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid makes it a promising candidate for drug discovery programs aimed at developing novel therapeutic agents.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have been investigating its interactions with various biological targets, seeking to uncover new mechanisms of action. For instance, preliminary studies suggest that it may interfere with key signaling pathways involved in inflammation and cell proliferation. These findings are particularly exciting given the high unmet medical needs associated with these conditions.

The synthesis of (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct this molecule with high precision and yield. These improvements are crucial for facilitating further research and development.

The compound's stability under various conditions is another area of interest. Experiments have shown that it remains stable under both acidic and basic conditions, suggesting broad applicability in different reaction environments. This stability is essential for its use in multi-step synthetic routes where harsh conditions may be unavoidable.

From a computational chemistry perspective, (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid has been subjected to extensive molecular modeling studies. These simulations have provided valuable insights into its electronic structure and reactivity. By understanding these properties at a molecular level, researchers can design more effective experiments and predict potential outcomes with greater confidence.

The environmental impact of this compound is also an important consideration. Efforts are being made to assess its biodegradability and toxicity profile to ensure that its use does not pose unnecessary risks to ecosystems. Preliminary data suggest that it behaves relatively benignly in environmental systems when compared to other synthetic organic compounds.

In conclusion, (7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid represents a fascinating subject of study with significant implications for both chemical research and pharmaceutical development. Its unique structure and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about this compound's properties and potential applications, it is likely to remain at the forefront of scientific investigation for years to come.